N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)cinnamamide

• IUPAC Name: (E)-N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C19H17NO4/c21-18(9-8-15-5-2-1-3-6-15)20-14-19(22,16-10-12-23-13-16)17-7-4-11-24-17/h1-13,22H,14H2,(H,20,21)/b9-8+
• InChI Key: XGIYKDSAFUXULA-CMDGGOBGSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NCC(C2=COC=C2)(C3=CC=CO3)O
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)NCC(C2=COC=C2)(C3=CC=CO3)O
• Molecular Formula: C19H17NO4
• Molecular Weight: 323.3 g/mol

Description

N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)cinnamamide, commonly known as FFA1 agonist, is a chemical compound that has gained significant attention in recent years due to its potential therapeutic applications. This compound is synthesized through a multi-step process and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions in scientific research.

Scientific Research Applications

Crystallographic Studies in Anticonvulsant Research

Cinnamamide derivatives, including compounds similar to N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)cinnamamide, have been studied for their anticonvulsant activity. Crystallographic studies of these compounds reveal specific structural characteristics that may contribute to their effectiveness as anticonvulsants. This includes the analysis of intermolecular interactions and pharmacophore elements, suggesting a correlation between molecular structure and anticonvulsant activity (Żesławska et al., 2017); (Żesławska et al., 2018).

Green Chemistry Synthesis

Research has focused on the green chemistry synthesis of related compounds, highlighting the use of marine and terrestrial fungi in the ene-reduction of cinnamamide derivatives. This approach emphasizes environmentally friendly methods and the exploration of natural resources for chemical synthesis (Jimenez et al., 2019).

Antidepressant-like Action

Cinnamamide derivatives, closely related to N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)cinnamamide, have been evaluated for their antidepressant-like actions in mice. These studies involve the chemical synthesis of these compounds and their pharmacological evaluation, providing insights into potential therapeutic applications for depression (Deng et al., 2011).

Photo-Responsive Monomer Development

The synthesis of N,N-Bis(2-hydroxyethyl) cinnamamide (BHECA), a derivative of cinnamamide, demonstrates its potential as a photo-responsive monomer. This implies possible applications in developing novel photo-responsive polymers, useful in various scientific and technological fields (Jin et al., 2011).

Antimicrobial Activity

Various cinnamamide derivatives have been synthesized and tested for their antimicrobial properties. These studies are significant in the search for new antibacterial agents, especially in the context of increasing antibiotic resistance (Rani et al., 2012).